Cas no 2168266-72-4 (3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine
• CAS No: 2168266-72-4
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6206575
• PubChem ID: 165521203
• Update Time: 2025-10-28

3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine
• EN300-1270048
• 2168266-72-4

• Inchi： 1S/C11H21N/c1-4-10-6-5-7-11(8-10)12-9(2)3/h4,9-12H,1,5-8H2,2-3H3
• InChI Key： PSKWHBUXOCPGIB-UHFFFAOYSA-N
• SMILES： N(C(C)C)C1CCCC(C=C)C1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine

Comprehensive Overview of 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine (CAS No. 2168266-72-4)

3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine (CAS No. 2168266-72-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This cyclohexylamine derivative is characterized by its unique molecular structure, which includes an ethenyl group and an isopropylamine moiety. Its versatility and potential applications make it a subject of ongoing research and development.

The compound's CAS number 2168266-72-4 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial databases. Researchers and industry professionals often search for "3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine uses" or "CAS 2168266-72-4 suppliers" to explore its availability and applications. The growing interest in sustainable chemistry has also led to queries like "eco-friendly synthesis of 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine," reflecting the demand for greener production methods.

From a chemical perspective, 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine exhibits notable stability under standard conditions, making it suitable for various industrial processes. Its cyclohexane ring provides a rigid framework, while the ethenyl group offers reactivity for further functionalization. These properties are particularly valuable in the development of novel polymers and coatings, where the compound can act as a building block or modifier.

In the pharmaceutical sector, 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine is explored for its potential as an intermediate in drug synthesis. Its structural features align with the design of bioactive molecules targeting neurological and metabolic disorders. Searches such as "3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine in drug discovery" highlight its relevance in medicinal chemistry. Additionally, its compatibility with green chemistry principles makes it a candidate for sustainable pharmaceutical manufacturing.

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Market trends indicate a rising demand for 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine, driven by advancements in material science and specialty chemicals. The compound's role in the development of high-performance polymers and advanced coatings has positioned it as a valuable asset in industries ranging from automotive to electronics. Manufacturers and suppliers often highlight its CAS number 2168266-72-4 in product catalogs to attract potential buyers.

Quality control and regulatory compliance are critical aspects of handling 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine. Analytical techniques such as HPLC and GC-MS are employed to ensure purity and consistency. Researchers frequently search for "analytical methods for 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine" to adhere to industry standards and safety protocols.

In conclusion, 3-ethenyl-N-(propan-2-yl)cyclohexan-1-amine (CAS No. 2168266-72-4) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with its potential for sustainable development, make it a subject of ongoing interest. Whether in pharmaceuticals, agrochemicals, or material science, this compound continues to inspire innovation and research.